Cas no 182415-24-3 (3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid)

3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid structure
182415-24-3 structure
Product Name:3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid
CAS No:182415-24-3
MF:C8H6N2O2S
MW:194.210440158844
MDL:MFCD05170066
CID:166837
PubChem ID:818268
Update Time:2025-04-19

3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Thiophen-2-yl-1H-pyrazole-3-carboxylic acid
    • 1H-Pyrazole-3-carboxylicacid, 5-(2-thienyl)-
    • 5-thien-2-yl-1H-pyrazole-3-carboxylic acid
    • 5-THIEN-2-YL-4H-PYRAZOLE-3-CARBOXYLIC ACID
    • 5-Thiophen-2-yl-1H-pyrazole-3- carboxylic acid
    • 5-Thiophen-2-yl-2H-pyrazole-3-carboxylic acid
    • 1H-Pyrazole-3-carboxylicacid,5-(2-thienyl)
    • 3-(2-Thienyl)-1H-pyrazole-5-carboxylic acid
    • 3-thien-2-yl-1H-pyrazole-5-carboxylic acid
    • 5-(2-thienyl)-1H-pyrazole-3-carboxylic acid
    • 5-(thiophen-2-yl)-1H-pyrazole-3-carboxylic acid
    • AKOS PAO-0367
    • 5-(2-THIENYL)PYRAZOLE-3-CARBOXYLIC ACID
    • 5-(2-THIENYL)-3-PYRAZOLECARBOXYLIC ACID
    • 5-(2-thienyl)-4H-pyrazole-3-carboxylic acid
    • 5-thiophen-2-yl-4H-pyrazole-3-carboxylic acid
    • 1H-Pyrazole-3-carboxylic acid, 5-(2-thienyl)-
    • 3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid
    • F3250-0572
    • AKOS000141228
    • cid_818268
    • MLS000716528
    • A853798
    • AF-399/40987698
    • SMR000278045
    • MFCD05170066
    • 3-(2-Thienyl)-1H-pyrazole-5-carboxylic acid, AldrichCPR
    • FT-0688916
    • TS-00284
    • 5-Thien-2-yl-1H-pyrazole-3-carboxylic acid, AldrichCPR
    • FS-2486
    • AC-28064
    • CHEMBL1582772
    • SCHEMBL1761466
    • BDBM115017
    • 182415-24-3
    • EN300-41523
    • SY021628
    • 5-(Thien-2-yl)-1H-pyrazole-3-carboxylic acid
    • BB 0219042
    • VU0607277-1
    • W-206301
    • HMS2658J17
    • Z57683736
    • AKOS000266281
    • AM20090068
    • DTXSID70355933
    • BBL008309
    • ALBB-006560
    • STK299952
    • MDL： MFCD05170066
    • Inchi： 1S/C8H6N2O2S/c11-8(12)6-4-5(9-10-6)7-2-1-3-13-7/h1-4H,(H,9,10)(H,11,12)
    • InChI Key： DUDBNCNNJMOLCC-UHFFFAOYSA-N
    • SMILES： S1C=CC=C1C1=CC(C(=O)O)=NN1

Computed Properties

  • Exact Mass: 194.01500
  • Monoisotopic Mass: 194.015
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 94.2A^2
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 1.5

Experimental Properties

  • Color/Form: Pale yellow
  • Density: 1.514
  • Melting Point: 229-232°C
  • Boiling Point: 509.4°C at 760 mmHg
  • Flash Point: 261.8 °C
  • PSA: 94.22000
  • LogP: 1.83640

3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid Security Information

3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid Production Method

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